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Compound of Interest

4-(4-Methylpiperazin-1-yl)benzoic
Compound Name: d
aci

cat. No.: B1299056

An In-depth Technical Guide to 4-(4-
Methylpiperazin-1-yl)benzoic Acid

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-(4-Methylpiperazin-1-yl)benzoic acid, a pivotal intermediate in pharmaceutical
development. The information is tailored for researchers, scientists, and professionals in drug
development, presenting key data, experimental methodologies, and its role in synthetic
chemistry.

Chemical Identity and Physical Properties

4-(4-Methylpiperazin-1-yl)benzoic acid, with the CAS number 86620-62-4, is a white to very
pale yellow crystalline powder.[1][2] It is recognized for its utility as a building block in the
synthesis of various pharmaceutical agents.[3]

Table 1: Physical and Chemical Constants of 4-(4-Methylpiperazin-1-yl)benzoic acid
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Property Value Source
Melting Point 230 °C [2]
Molecular Formula C12H16N202 [4]
Molecular Weight 220.27 g/mol [1114]
Boiling Point 393.9 £ 37.0 °C at 760 mmHg [2]
Density 1.2+0.1 g/lcm3 [2]
Flash Point 192.1 +26.5°C [2]
pKa (Predicted) 5.02+£0.10 [2]
Appearance White to very pale yellow (2]
crystal - powder
Soluble in chloroform,
Solubility dichloromethane, and ethanol; [2]

slightly soluble in water.

Experimental Protocols

2.1. Melting Point Determination

The melting point of a solid is a critical physical property for its identification and purity

assessment. A standard method for determining the melting point of a crystalline solid like 4-(4-

Methylpiperazin-1-yl)benzoic acid is the capillary melting point method.

Methodology:

o Sample Preparation: A small, dry sample of the crystalline powder is finely crushed and

packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.
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» Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample has turned to liquid are
recorded. This range is the melting point of the sample.

o Purity Check: A sharp melting point (a narrow range of 1-2 °C) is indicative of a pure
substance. Impurities tend to depress and broaden the melting range.

Data Analysis

Analyze melting range }

Sample Preparation Measurement t
m—> Crush dry sample Pack capillary tube Place in apparatus Heat slowly Observe melting Record temperature range
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Caption: Workflow for Melting Point Determination.

Role in Pharmaceutical Synthesis

4-(4-Methylpiperazin-1-yl)benzoic acid serves as a crucial intermediate in the synthesis of
more complex molecules, particularly in the pharmaceutical industry. Its structure, containing a
benzoic acid moiety and a methylpiperazine group, makes it a versatile building block for
creating compounds that can interact with biological targets. It is utilized in research for
developing drugs that target neurological disorders and in biochemical studies involving
receptor binding and enzyme inhibition.[3]
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Caption: Role as a Pharmaceutical Intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["4-(4-Methylpiperazin-1-yl)benzoic acid" melting point
and physical constants]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1299056#4-4-methylpiperazin-1-yl-benzoic-acid-
melting-point-and-physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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